Methanesulfinate

• CAS RN: 43633-03-0
• Molecular Formula: CH3O2S-
• Molecular Weight: 79.1 g/mol
• IUPAC Name: methanesulfinate
• InChI: InChI=1S/CH4O2S/c1-4(2)3/h1H3,(H,2,3)/p-1
• InChI Key: XNEFVTBPCXGIRX-UHFFFAOYSA-M
• SMILES: CS(=O)[O-]

Description

Methanesulfinate is an organosulfinate oxoanion resulting from the deprotonation of the sulfinic acid moiety of methanesulfinic acid. It is a conjugate base of a methanesulfinic acid.

Scientific Research Applications

1. Properties at the Air-Water Interface

Methanesulfinic acid (MSIA) is primarily produced from the oxidation of dimethyl sulfide in the atmosphere. A study by Lv et al. (2019) explored MSIA's properties at the air-water interface using molecular dynamics simulations. The research highlighted that MSIA tends to orient with its sulfino group pointing towards the water phase, which could be significant for heterogeneous atmospheric oxidation processes (Guochun Lv et al., 2019).

2. Oxidation Mechanisms

Flyunt et al. (2001) investigated the OH-radical-induced oxidation of methanesulfinic acid. They revealed that methanesulfonic acid is a major oxidation product, and proposed mechanisms for the reactions involving methanesulfonyl radicals (R. Flyunt et al., 2001). Another study by Lv et al. (2019) focused on the oxidation of MSIA by ozone in the atmosphere, providing insights into the chemical pathways and reaction rates (Guochun Lv et al., 2019).

3. Catalytic Applications

Methanesulfonic acid has been used as a catalyst in various processes. Wu et al. (2013) explored its use in desulfurizing gasoline via catalytic alkylation, showing it as an effective and environmentally friendly approach (Xiaolin Wu et al., 2013). Similarly, Tian et al. (2012) demonstrated methanesulfonic acid's role in the alkylation of olefins with aromatics, highlighting its biodegradable nature as an advantage (Ying Tian et al., 2012).

4. Methane Conversion Technologies

Methanesulfonic acid is also implicated in methane conversion technologies. Lunsford (2000) discussed its potential in the production of chemicals and energy from methane, emphasizing the need for innovative strategies in this area (J. Lunsford, 2000). Schüth (2019) reported on a direct process converting methane to methanesulfonic acid, addressing challenges in converting methane to more reactive chemicals (F. Schüth, 2019).